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Compound of Interest

Compound Name: 16:0 Cardiolipin

Cat. No.: B12322678

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like 16:0 Cardiolipin. This
document provides immediate, essential safety and logistical information, including detailed
operational and disposal plans, to foster a secure research environment. By adhering to these
procedural guidelines, you can minimize risks and build a culture of safety within your
laboratory.

Physicochemical and Safety Data

A clear understanding of the quantitative properties of 16:0 Cardiolipin is the first step toward
safe handling. The following table summarizes key data points for easy reference.
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Property Value Citation(s)
Molecular Formula C73H142017P2 [1]
Molecular Weight 1353.9 g/mol [1]
Storage Temperature -20°C [1]

Solubility

Chloroform or methanol, >1

mg/mL

[1]

Physical Form

Solid or in chloroform solution

[1]

Hazard Classifications

Acute toxicity (oral, inhalation),
skin/eye irritation,
carcinogenicity (suspected),

specific target organ toxicity

[2]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure and

ensure personal safety. The following PPE should be worn at all times when handling 16:0

Cardiolipin.

Equipment

Specification

Citation(s)

Eye and Face Protection

Chemical splash goggles or
safety glasses approved under
appropriate government

standards.

[3]4]

Hand Protection

Protective gloves (e.g., nitrile
rubber).

[4]

Body Protection

Laboratory coat.

[4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or irritation is

experienced.

[4]
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Experimental Protocol: Safe Handling and Disposal
Workflow

Adherence to a standardized workflow is critical for minimizing risk. The following step-by-step
guide outlines the safe handling, use, and disposal of 16:0 Cardiolipin.

1. Preparation and Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]
e Ensure all necessary PPE is worn correctly before handling the compound.[4]

¢ Allow the compound to reach room temperature before opening the container to avoid
moisture condensation.

« If in solid form, weigh the required amount carefully, avoiding the creation of dust.
e If in solution, use appropriate precision tools for transfer.
2. Storage:

» Store 16:0 Cardiolipin as a solid, protected from moisture and light, at -20°C for long-term
stability.[1]

» Once reconstituted in a solvent, store solutions at -20°C between uses.[1]

¢ Avoid storage in basic (pH > 9) or acidic (pH < 4) buffers to prevent decomposition.[1]
o Use glass containers for storage to prevent material loss due to adsorption.[1]

3. Spill and Emergency Procedures:

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[2]

¢ Inhalation: Move the person to fresh air.[2]
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Spill: Absorb spills with an inert, non-combustible material (e.g., diatomite, universal binders)
and place in a suitable container for disposal.[2] Decontaminate the spill area with alcohol.[2]

N

. Disposal:

Dispose of waste materials in accordance with local, state, and federal regulations.[2][5]

Do not allow the product to enter drains.[5]

Visualizing the Safety Workflow

To provide a clear, at-a-glance understanding of the necessary safety procedures, the following
diagram illustrates the logical relationships in the handling and disposal of 16:0 Cardiolipin.

Don Appropriate PPE F Weigh/Measure Compound
\ A4

Work in Ventilated Area Reconstitute (if solid) »- Perform Experiment
i
Post-Experiment For Future Use: If Spill Occurs Waste
\ Y
Store at -20°C in Glass Spill Response Protocol »| Follow Disposal Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 16:0 Cardiolipin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling Protocols for 16:0 Cardiolipin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12322678#personal-protective-equipment-for-
handling-16-0-cardiolipin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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